Cas no 1155949-16-8 ((2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester)

(2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester structure

1155949-16-8 structure

Product Name:(2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester

CAS No:1155949-16-8

MF:C₁₂H₁₇BrN₂O₂

MW:301.179582357407

MDL:MFCD12432556

CID:4573576

PubChem ID:43549976

Update Time:2023-08-10

(2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- (2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester
- tert-butyl N-(2-amino-4-bromo-6-methylphenyl)carbamate
- SB30889
- Z1655141173
- (2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid t-butyl ester
- carbamic acid,n-(2-amino-4-bromo-6-methylphenyl)-,1,1-dimethylethyl ester
- (2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
- MDL： MFCD12432556
- Inchi： 1S/C12H17BrN2O2/c1-7-5-8(13)6-9(14)10(7)15-11(16)17-12(2,3)4/h5-6H,14H2,1-4H3,(H,15,16)
- InChI Key： RQUWGLIIOSNENW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C)C=1)NC(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 300.047
Monoisotopic Mass: 300.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 64.4

(2-Amino-4-bromo-6-methyl-phenyl)-carbamic acid tert-butyl ester Pricemore >>

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